Cas no 17692-28-3 (2-((4-Chloronaphthalen-1-yl)methyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-((4-Chloronaphthalen-1-yl)methyl)-4,5-dihydro-1H-imidazole
• CAS No: 17692-28-3
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• CID: 170767
• PubChem ID: 194702
• Update Time: 2025-04-19

2-((4-Chloronaphthalen-1-yl)methyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chloronaphthalen-1-yl)methyl)-4,5-dihydro-1H-imidazole
• 1H-Imidazole,2-[(4-chloro-1-naphthalenyl)methyl]-4,5-dihydro-
• Clonazoline
• 2-(4-Chlor-1-naphthylmethyl)imidazolin
• 2-(4-chloro-naphthalen-1-ylmethyl)-4,5-dihydro-1H-imidazole
• 2-[(4-Chloro-1-naphtyl)methyl]-2-imidazoline
• 2-(4-Chloro-1-naphthylmethyl)-2-imidazoline
• Clonazolinum
• Clonazolina
• 2-Imidazoline, 2-(4-chloro-1-naphthyl-methyl)-
• 2-[(4-chloronaphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole
• CLONAZOLINE [WHO-DD]
• SCHEMBL1814644
• UNII-YH9K692U9S
• CHEMBL2104096
• Q27294519
• DTXSID10864791
• YH9K692U9S
• Clonazoline [INN]
• 17692-28-3
• NS00121689

• Inchi： 1S/C14H13ClN2/c15-13-6-5-10(9-14-16-7-8-17-14)11-3-1-2-4-12(11)13/h1-6H,7-9H2,(H,16,17)
• InChI Key： GPPLXTFJYCQMRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)CC1=NCCN1

Computed Properties

• Exact Mass: 244.07700
• Monoisotopic Mass: 244.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.28
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.654
• PSA: 24.39000
• LogP: 2.80180